Magnesium glycerophosphate

Description

Magnesium glycerophosphate is a magnesium salt in which a magnesium ion is bound to glycerol . It is used as a nutritional ingredient to provide magnesium and phosphorus for enriching food products like dairy, beverages, and baby food, as well as dietary supplements . Magnesium glycerophosphate is a bioavailable and well-tolerated source of magnesium, with the glycerophosphoric anion offering nutritional advantages . It is available in tablet, capsule, liquid solution, or liquid suspension form for oral consumption .

Magnesium glycerophosphate provides magnesium, which is involved in over 300 biochemical reactions in the body and is essential for normal energy metabolism, reduction of fatigue, nervous system function, psychological functions, bone structure maintenance, and muscle function . The glycerophosphate component also contributes to overall benefits, playing a fundamental role in cell membrane and organ tissue constitution, particularly in brain tissues, by operating in phospholipid synthesis . Moreover, glycerophosphate fuels the body with lipophilic magnesium, known for its diffusion throughout the body and across the blood-brain barrier . Supplementation with magnesium glycerophosphate helps address magnesium deficiency, which affects over 70% of the population .

Other magnesium salts include magnesium citrate, magnesium oxide, and magnesium chloride. Unlike some other magnesium chelates, glycerophosphate maintains high solubility in the intestine and provides glycerol and phosphorus . Studies have demonstrated the benefits of magnesium glycerophosphate and the absence of side effects on human metabolism . For example, oral magnesium glycerophosphate doses reduced spasticity in a woman with severe spastic paraplegia resulting from multiple sclerosis .

• CAS No.: 927-20-8
• Product Name: Magnesium glycerophosphate
• Molecular Formula: C3H9MgO6P
• Molecular Weight: 196.38 g/mol
• IUPAC Name: magnesium;2,3-dihydroxypropyl phosphate
• Standard InChI: InChI=1S/C3H9O6P.Mg/c4-1-3(5)2-9-10(6,7)8;/h3-5H,1-2H2,(H2,6,7,8)
• Standard InChIKey: JWMUBDROCTYZKE-UHFFFAOYSA-N
• SMILES: C(C(COP(=O)([O-])[O-])O)O.[Mg+2]
• Canonical SMILES: C(C(COP(=O)(O)O)O)O.[Mg]
• Appearance: White to off-white powder
• Purity: > 95%
• Synonyms: Glycerol-1-phosphate magnesium salt; rac-Glycero-3-phosphate magnesium salt; DL-α-Glycerol phosphate MagnesiuM salt
• PubChem Compound: 57508533
• Last Modified: Aug 15 2023